Cas no 105655-12-7 (N-butyl-2-chloro-n-tridecan-7-ylacetamide)

• Product Name: N-butyl-2-chloro-n-tridecan-7-ylacetamide
• CAS No: 105655-12-7
• MF: C₁₉H₃₈ClNO
• MW: 331.964125156403
• CID: 1159506
• PubChem ID: 71333707
• Update Time: 2025-04-20

N-butyl-2-chloro-n-tridecan-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-chloro-n-tridecan-7-ylacetamide
• DTXSID70761919
• 105655-12-7
• N-BUTYL-2-CHLORO-N-(TRIDECAN-7-YL)ACETAMIDE

• Inchi： 1S/C19H38ClNO/c1-4-7-10-12-14-18(15-13-11-8-5-2)21(16-9-6-3)19(22)17-20/h18H,4-17H2,1-3H3
• InChI Key： RVHUUMCHQIOXIM-UHFFFAOYSA-N
• SMILES： ClCC(N(CCCC)C(CCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 331.26444
• Monoisotopic Mass: 331.2641925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 6.16330